Cas no 53466-90-3 (Dodecyl dimethyl trichlorobenzyl ammonium chloride)
53466-90-3 structure
Product Name:Dodecyl dimethyl trichlorobenzyl ammonium chloride
CAS No:53466-90-3
MF:C21H38Cl4N
MW:446.345122814178
CID:938593
PubChem ID:76519103
Update Time:2025-04-19
Dodecyl dimethyl trichlorobenzyl ammonium chloride Chemical and Physical Properties
Names and Identifiers
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- Dodecyl dimethyl trichlorobenzyl ammonium chloride
- 53466-90-3
-
- Inchi: 1S/C21H37N.4ClH/c1-4-5-6-7-8-9-10-11-12-13-16-19-17-14-15-18-20(19)21(2,3)22;;;;/h14-15,17-18H,4-13,16,22H2,1-3H3;4*1H/p-3
- InChI Key: XYQIHXBMKJNLCB-UHFFFAOYSA-K
- SMILES: [Cl-].[Cl-].[Cl-].[Cl-].[NH3+]C(C)(C)C1C=CC=CC=1CCCCCCCCCCCC
Computed Properties
- Exact Mass: 446.172886g/mol
- Monoisotopic Mass: 444.175836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 12
- Complexity: 259
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.6Ų
Dodecyl dimethyl trichlorobenzyl ammonium chloride Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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